Cas no 689206-15-3 (2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one)

• Product Name: 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one
• CAS No: 689206-15-3
• MF: C₉H₈F₃NOS
• MW: 235.226131439209
• CID: 6496849
• PubChem ID: 161871815
• Update Time: 2025-05-22

2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one
• 2-amino-1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-one
• EN300-1933205
• 689206-15-3

• Inchi： 1S/C9H8F3NOS/c10-9(11,12)15-7-3-1-6(2-4-7)8(14)5-13/h1-4H,5,13H2
• InChI Key： KHAPBZOTCDMTBU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(CN)=O)=CC=1

Computed Properties

• Exact Mass: 235.02786954g/mol
• Monoisotopic Mass: 235.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.4Ų

Additional information on 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one

2-Amino-1-{4-(Trifluoromethyl)sulfanylphenyl}ethan-1-one: A Comprehensive Overview

The compound with CAS No. 689206-15-3, commonly referred to as 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The trifluoromethylsulfanyl group attached to the phenyl ring introduces interesting electronic effects, while the ethanone moiety provides a platform for further functionalization and reactivity.

Recent studies have highlighted the importance of 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one in drug discovery. Its ability to act as a precursor for bioactive compounds has been extensively explored. Researchers have utilized this compound to synthesize analogs with enhanced pharmacokinetic properties, making it a valuable intermediate in medicinal chemistry. The amino group in the molecule plays a crucial role in hydrogen bonding, which is essential for interactions with biological targets.

The synthesis of 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one involves a multi-step process that combines principles of aromatic substitution and ketone chemistry. The introduction of the trifluoromethylsulfanyl group is typically achieved through nucleophilic aromatic substitution, while the formation of the ethanone moiety requires precise control over oxidation conditions. These steps underscore the importance of stereochemical and regiochemical considerations in organic synthesis.

In terms of applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Additionally, the trifluoromethylsulfanyl group imparts unique electronic properties, which can be leveraged in the development of advanced materials for energy storage and sensing applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation between the aromatic ring and the ketone group, which influences its reactivity and stability. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and exploring its potential uses.

The study of 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one has also contributed to our understanding of sulfur-containing compounds in organic chemistry. The sulfur atom in the trifluoromethylsulfanyl group introduces both electron-withdrawing and electron-donating effects, depending on the context. This duality makes it a versatile functional group for tuning molecular properties.

In conclusion, 2-amino-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-one is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent research advancements, positions it as an important molecule for future explorations in chemistry and materials science.